Cas no 2057406-22-9 (methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate)

• Product Name: methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate
• CAS No: 2057406-22-9
• MF: C₉H₇BrN₂O₂S
• MW: 287.133079767227
• CID: 6051843
• PubChem ID: 131351239
• Update Time: 2025-09-27

methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate
• 7-Benzothiazolecarboxylic acid, 2-amino-4-bromo-, methyl ester
• Z2733735447
• SCHEMBL20297766
• EN300-6490999
• methyl 2-amino-4-bromobenzo[d]thiazole-7-carboxylate
• 2057406-22-9

• Inchi： 1S/C9H7BrN2O2S/c1-14-8(13)4-2-3-5(10)6-7(4)15-9(11)12-6/h2-3H,1H3,(H2,11,12)
• InChI Key： RXAYRUHRFBLEBM-UHFFFAOYSA-N
• SMILES： S1C2=C(C(OC)=O)C=CC(Br)=C2N=C1N

Computed Properties

• Exact Mass: 285.94116g/mol
• Monoisotopic Mass: 285.94116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.765±0.06 g/cm3(Predicted)
• Boiling Point: 445.8±48.0 °C(Predicted)
• pka: 0.46±0.30(Predicted)

Additional information on methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate

Methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate (CAS No. 2057406-22-9): A Key Intermediate in Modern Pharmaceutical Research

Methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate, identified by its CAS number 2057406-22-9, is a highly significant intermediate in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The benzothiazole core structure, combined with the presence of amino and carboxylate functional groups, makes this molecule a valuable scaffold for further chemical modifications and biological evaluations.

The structural features of methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate contribute to its utility in drug discovery. The bromine substituent at the 4-position provides a reactive handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the amino group at the 2-position can be further functionalized through acylation, alkylation, or other transformations to introduce diverse pharmacophores. These attributes make it a cornerstone in the synthesis of small-molecule inhibitors targeting various disease pathways.

Recent advancements in medicinal chemistry have highlighted the importance of benzothiazole derivatives in addressing unmet medical needs. Researchers have demonstrated that modifications within the benzothiazole scaffold can significantly alter the pharmacological properties of compounds, including their binding affinity, selectivity, and metabolic stability. Methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate serves as a versatile building block for such explorations. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism and inflammation.

In particular, the carboxylate moiety at the 7-position offers an opportunity for salt formation, which can enhance the solubility and bioavailability of drug candidates. This feature is particularly relevant in oral formulations where poor solubility often limits therapeutic efficacy. Furthermore, the benzothiazole ring itself is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. These inherent characteristics make methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate a compelling candidate for further investigation.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors. Key steps often include bromination of a suitable benzothiazole derivative followed by selective carboxylation and methylation to introduce the desired functional groups. The precision required in these synthetic routes underscores the importance of high-quality starting materials and optimized reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for compounds like methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying potential hits derived from this scaffold. By leveraging high-throughput screening technologies and machine learning algorithms, researchers can rapidly evaluate large libraries of benzothiazole derivatives for their binding interactions with target proteins. This approach has accelerated the discovery pipeline for novel drug candidates and has validated methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate as a valuable resource.

The pharmacological evaluation of derivatives derived from this compound has revealed intriguing findings. For example, certain analogs have demonstrated potent inhibition of kinases implicated in tumor growth and progression. These findings align with ongoing efforts to develop targeted therapies that disrupt aberrant signaling pathways in cancer cells. Moreover, preclinical studies have explored the potential use of these derivatives in treating inflammatory diseases by modulating immune responses.

Regulatory considerations also play a crucial role in the development and commercialization of drugs based on intermediates like methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical products meet stringent quality standards throughout their production lifecycle. Additionally, rigorous toxicological assessments are conducted to evaluate the safety profiles of candidate compounds before they advance to clinical trials.

The future prospects for methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate are promising given its versatility and potential applications across multiple therapeutic areas. Ongoing research continues to uncover new synthetic strategies and biological functions associated with this scaffold. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation and development.

In conclusion, methyl 2-amino-4-bromo-1,3-benzothiazole-7-carboxylate (CAS No. 2057406-22-9) represents a critical intermediate in modern pharmaceutical research. Its unique structural features enable diverse chemical modifications and biological evaluations, making it an indispensable tool for drug discovery efforts aimed at addressing global health challenges. As research progresses and new methodologies emerge，this compound will undoubtedly continue to play a pivotal role in shaping the future of medicinal chemistry.